3-(Benzoyloxy)-4-methyl-1,3-thiazole-2(3H)-thione

• CAS No.: 113656-14-7
• Molecular Formula: C11H9NO2S2
• Molecular Weight: 251.3 g/mol
• IUPAC Name: (4-methyl-2-sulfanylidene-1,3-thiazol-3-yl) benzoate
• InChI: InChI=1S/C11H9NO2S2/c1-8-7-16-11(15)12(8)14-10(13)9-5-3-2-4-6-9/h2-7H,1H3
• InChI Key: YNPVVUQIUPGDQC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=S)N1OC(=O)C2=CC=CC=C2

Description

3-(Benzoyloxy)-4-methyl-1,3-thiazole-2(3H)-thione is a useful research compound. Its molecular formula is C11H9NO2S2 and its molecular weight is 251.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

0.735 parts of 3-hydroxy-4-methylthiazol-2(3H)-thione were stirred in 50 parts of water and 0.84 parts of sodium hydrogen carbonate. The solution was screened and 0.9 parts of benzoyl chloride were added. The reaction mixture was stirred overnight at room temperature. A precipitate was formed which was separated by filtration, washed with cold water and recrystallised from ethanol to give 3-benzoyloxy-4-methylthiazol-2(3H)-thione, m.pt. 100°-102° C. By analysis the composition was found to be C 52.4% wt; H 3.6% wt; N 5.6% wt and S 25% wt. C11H9NO2S2 requires C 52.6% wt; H 3.6% wt; N 5.6% wt and S 25.5% wt.